Cas no 10478-04-3 (Benzoic acid,3,5-dinitro-, hexyl ester)

Benzoic acid,3,5-dinitro-, hexyl ester structure
10478-04-3 structure
Product name:Benzoic acid,3,5-dinitro-, hexyl ester
CAS No:10478-04-3
MF:C13H16N2O6
MW:296.275943756104
CID:165273
PubChem ID:139162

Benzoic acid,3,5-dinitro-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dinitro-, hexyl ester
    • hexyl 3,5-dinitrobenzoate
    • AKOS000277371
    • Benzoic acid, 3,5-dinitro-, hexyl ester
    • 10478-04-3
    • SCHEMBL9678194
    • n-hexyl-3,5-dinitrobenzoate
    • DTXSID30146723
    • Inchi: InChI=1S/C13H16N2O6/c1-2-3-4-5-6-21-13(16)10-7-11(14(17)18)9-12(8-10)15(19)20/h7-9H,2-6H2,1H3
    • InChI Key: KZVBOYCZXPUDGJ-UHFFFAOYSA-N
    • SMILES: CCCCCCOC(C1C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=1)=O

Computed Properties

  • Exact Mass: 296.10088
  • Monoisotopic Mass: 296.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118Ų
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.268
  • Boiling Point: 413.8°C at 760 mmHg
  • Flash Point: 169.6°C
  • Refractive Index: 1.548
  • PSA: 112.58
  • LogP: 4.28650

Benzoic acid,3,5-dinitro-, hexyl ester Related Literature

  • 1. 724. Conformation and reactivity. Part II. Kinetics of the alkaline hydrolysis of the acetates of the methylcyclohexanols and of related alcohols
    N. B. Chapman,R. E. Parker,P. J. A. Smith J. Chem. Soc. 1960 3634
  • 2. 368. Sesquiterpenoids. Part XIII. The constitution of zierone
    D. H. R. Barton,G. S. Gupta J. Chem. Soc. 1962 1961

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